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CAS No.: 90322-49-9
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For the innovative researcher forging new paths in pharmaceutical and bioactive compound
development, 8-Nitro-4-chromanone is a valuable building block.[1] Its utility in organic
synthesis is significant, offering a scaffold for novel flavonoid analogs and other heterocyclic
compounds with potential therapeutic applications.[1] However, the very reactivity that makes
this compound a powerful synthetic tool also necessitates a robust and informed approach to
laboratory safety. This guide provides essential, immediate safety and logistical information,
moving beyond a simple checklist to offer a framework for understanding and mitigating the
risks associated with handling 8-Nitro-4-chromanone.

Hazard Assessment: Understanding the Reactivity
of a Nitroaromatic Compound

8-Nitro-4-chromanone belongs to the nitroaromatic compound family, a class of chemicals
known for their energetic properties and potential biological activity. The presence of the nitro
group (-NO2) on the aromatic ring significantly influences the molecule's reactivity and
toxicological profile.
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A thorough risk assessment is the foundation of safe handling. The Safety Data Sheet (SDS)
for 8-Nitro-4-chromanone, provided by AK Scientific, Inc., is the primary source of hazard
information and should be reviewed by all personnel before working with this chemical.[2]
While specific toxicological data for 8-Nitro-4-chromanone is not extensively detailed in
publicly available literature, the broader class of nitroaromatic compounds is known to exhibit a
range of toxic effects. Many nitroaromatics are recognized as toxic, and their metabolic
activation can lead to mutagenic and carcinogenic outcomes. The toxicity is often linked to the
reduction of the nitro group within biological systems.

Key Hazard Considerations:

Acute Toxicity: While specific data is limited, related nitroaromatic compounds are often
harmful if swallowed, in contact with skin, or inhaled.

Irritation: Expect potential for skin, eye, and respiratory tract irritation.[3]

Sensitization: Some nitro compounds can cause allergic skin reactions.

Chronic Toxicity: Prolonged or repeated exposure to some nitroaromatic compounds has
been linked to more severe health effects.

Personal Protective Equipment (PPE): A Multi-
Layered Defense

The selection of appropriate Personal Protective Equipment (PPE) is paramount to minimizing
exposure and ensuring personal safety. The following recommendations are based on a
comprehensive evaluation of the potential hazards associated with 8-Nitro-4-chromanone and
are aligned with general best practices for handling nitroaromatic compounds.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1320874?utm_src=pdf-body
https://www.msds.com/msds/25940847/8-nitro-4-chromanone
https://www.benchchem.com/product/b1320874?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/N1512_AGHS.pdf
https://www.benchchem.com/product/b1320874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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A Note on Glove Selection:

Always inspect gloves for any signs of degradation or perforation before use. It is crucial to
consult the glove manufacturer's compatibility charts to ensure that nitrile gloves provide
adequate protection against 8-Nitro-4-chromanone and any solvents being used.

Operational Plan: From Receipt to Reaction

A clear and well-rehearsed operational plan is essential for the safe and efficient use of 8-
Nitro-4-chromanone in the laboratory.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store 8-Nitro-4-chromanone in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[4] The storage area should be
clearly labeled. It should be stored at room temperature.[1]

Handling and Weighing

o Designated Area: All handling of 8-Nitro-4-chromanone should be conducted in a
designated area, such as a chemical fume hood, to minimize the risk of inhalation and
contamination of the general laboratory space.
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Weighing: When weighing the solid compound, use a balance inside a fume hood or a
ventilated balance enclosure to prevent the dispersion of dust.

Spill Prevention: Use secondary containment (e.g., a tray) when transferring the compound.

In the Reaction

Inert Atmosphere: For many organic reactions, it is advisable to work under an inert
atmosphere (e.g., nitrogen or argon) to prevent unwanted side reactions and potential
decomposition, especially at elevated temperatures.

Temperature Control: Monitor and control the reaction temperature carefully, as some
nitroaromatic compounds can be thermally sensitive.

Emergency Procedures: Preparedness is Key

Even with meticulous planning, accidents can happen. A clear and concise emergency plan is a

critical component of a safe laboratory environment.

Spills

Small Spills: For small spills of solid material, carefully sweep up the material, avoiding the
generation of dust, and place it in a labeled, sealed container for hazardous waste disposal.

Large Spills: For larger spills, evacuate the area and follow your institution's emergency spill
response procedures. Do not attempt to clean up a large spill without the appropriate training
and equipment.

Personal Exposure

Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes.[4] Remove contaminated clothing.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open.[4] Seek immediate medical attention.

Inhalation: Move the affected individual to fresh air.[4] If breathing is difficult, administer
oxygen. Seek medical attention.
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 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and seek immediate

medical attention.

Disposal Plan: Responsible Stewardship

Proper disposal of 8-Nitro-4-chromanone and any contaminated materials is not only a
regulatory requirement but also a matter of environmental responsibility.

Waste Segregation

o Dedicated Waste Container: All solid waste contaminated with 8-Nitro-4-chromanone,
including weighing paper, gloves, and disposable labware, should be placed in a clearly
labeled, sealed hazardous waste container.

e Solvent Waste: Any solvent waste containing dissolved 8-Nitro-4-chromanone should be
collected in a separate, appropriately labeled hazardous waste container. Do not mix with
other waste streams unless compatibility has been confirmed.

Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of 8-Nitro-4-

chromanone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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